Cas no 1087798-42-2 (1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile)

• Product Name: 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile
• CAS No: 1087798-42-2
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• MDL: MFCD11099939
• CID: 5205641
• Update Time: 2026-03-06

1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonitrile, 1-(butylsulfonyl)-
• 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile

• MDL： MFCD11099939
• Inchi： 1S/C9H16N2O2S/c1-2-3-7-14(12,13)11-6-4-5-9(11)8-10/h9H,2-7H2,1H3
• InChI Key： VNBZLKTYJQYLSE-UHFFFAOYSA-N
• SMILES： N1(S(CCCC)(=O)=O)CCCC1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile

Introduction to 1-(Butane-1-sulfonyl)pyrrolidine-2-carbonitrile (CAS No. 1087798-42-2)

1-(Butane-1-sulfonyl)pyrrolidine-2-carbonitrile, with the CAS number 1087798-42-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and features a pyrrolidine ring with a cyano group and a butane sulfonyl substituent. The combination of these functional groups imparts distinct physicochemical properties that make it a valuable candidate for further investigation.

The chemical structure of 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile can be represented as follows: C₉H₁₅NO₃S. The presence of the cyano group (CN) and the sulfonyl group (SO₂) contributes to its reactivity and stability, making it suitable for a wide range of chemical reactions and biological assays. The pyrrolidine ring, a five-membered heterocyclic compound, is known for its flexibility and ability to form hydrogen bonds, which are crucial for its biological activity.

In the realm of medicinal chemistry, 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic agents targeting these conditions.

The pharmacological properties of 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile have also been investigated in preclinical studies. Animal models have shown that this compound possesses anti-inflammatory and analgesic effects, suggesting its potential use in treating chronic pain and inflammatory disorders. Additionally, preliminary data indicate that it may have neuroprotective properties, which could be beneficial in managing conditions such as Alzheimer's disease and Parkinson's disease.

In terms of safety and toxicity, several studies have evaluated the profile of 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile. In vitro assays using human cell lines have demonstrated low cytotoxicity at therapeutic concentrations, indicating that it is well-tolerated by cells. However, further research is needed to fully understand its long-term effects and potential side effects in vivo.

The synthesis of 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the reaction of butanesulfonyl chloride with pyrrolidine followed by nitrile formation through appropriate substitution reactions. The choice of solvents and catalysts plays a crucial role in optimizing yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

Beyond its medicinal applications, 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile has found use in other areas such as materials science and analytical chemistry. Its unique chemical properties make it suitable for use as a reagent or intermediate in various chemical reactions. For example, it can be employed as a building block for synthesizing more complex molecules with specific functionalities or as a modifier for enhancing the performance of polymers and coatings.

In conclusion, 1-(butane-1-sulfonyl)pyrrolidine-2-carbonitrile (CAS No. 1087798-42-2) is a versatile compound with promising applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, underscoring its significance in the scientific community.